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Compound of Interest

Compound Name: H-1152 dihydrochloride

Cat. No.: B2379521

Disclaimer: This document provides guidance on the proper disposal of H-1152
dihydrochloride for research and laboratory purposes. It is essential to consult and adhere to
all prevailing country, federal, state, and local regulations governing chemical waste disposal.
The information provided here is intended to supplement, not replace, institutional and
regulatory protocols.

H-1152 dihydrochloride is a selective Rho-kinase (ROCK) inhibitor used in laboratory
research.[1][2] While the Safety Data Sheet (SDS) may classify it as not a hazardous
substance or mixture, it is imperative to handle and dispose of all laboratory chemicals with the
utmost care to ensure personnel safety and environmental protection.[3]

Summary of Key Data

The following table summarizes essential quantitative and safety information for H-1152
dihydrochloride.
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Property Data Reference

(S)-(+)-2-Methyl-1-[(4-methyl-

5-isoquinolinyl)sulfonyl]-
Chemical Name q v yl]

hexahydro-1H-1,4-diazepine

dihydrochloride

Molecular Formula C16H23CI2N302S [3]
Molecular Weight 392.34 g/mol [3]
CAS Number 871543-07-6 [3]
Purity >98% (HPLC)

-80°C for 2 years; -20°C for 1
Storage (in solvent) year (sealed, away from [3]

moisture)

) ) Strong acids/alkalis, strong
Incompatible Materials o ] [3]
oxidizing/reducing agents

Experimental Protocols: Disposal and
Decontamination

Adherence to a standardized disposal protocol is critical for maintaining a safe laboratory
environment. The following procedures outline the step-by-step process for the disposal of H-
1152 dihydrochloride and associated materials.

Personal Protective Equipment (PPE)

Before handling H-1152 dihydrochloride, ensure the following PPE is worn:
o Eye Protection: Safety glasses or goggles.
o Hand Protection: Chemical-resistant gloves (e.g., nitrile).

o Body Protection: A standard laboratory coat.
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Respiratory Protection: Use in a well-ventilated area.[3] For operations that may generate
dust or aerosols, a fume hood is recommended.

Disposal of Unused H-1152 Dihydrochloride (Solid)

Waste Identification: Collect surplus or expired solid H-1152 dihydrochloride in a
designated, clearly labeled waste container.

Container Selection: Use a sealable, chemically compatible container.

Labeling: Label the container with "H-1152 dihydrochloride," the approximate quantity, and
any other information required by your institution's Environmental Health and Safety (EHS)
department.

Storage: Store the waste container in a secure, designated area away from incompatible
materials.[3]

Disposal: Arrange for pickup and disposal through your institution's EHS department or a
licensed chemical waste contractor.

Disposal of H-1152 Dihydrochloride Solutions (Liquid
Waste)

Waste Collection: Collect all solutions containing H-1152 dihydrochloride in a designated,
sealed, and leak-proof waste container.

Solvent Compatibility: If dissolved in a solvent (e.g., DMSO), ensure the waste container is
appropriate for that solvent. Do not mix with incompatible waste streams.

Labeling: Clearly label the liquid waste container with the full chemical names of all
components (including solvents) and their approximate concentrations.

Disposal: Follow your institution's procedures for chemical liquid waste disposal.

Disposal of Contaminated Labware and Materials

Collection: Place all disposable items that have come into contact with H-1152
dihydrochloride (e.g., pipette tips, gloves, weighing paper, absorbent pads) into a

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://file.medchemexpress.com/batch_PDF/HY-15720A/H-1152-dihydrochloride-SDS-MedChemExpress.pdf
https://www.benchchem.com/product/b2379521?utm_src=pdf-body
https://www.benchchem.com/product/b2379521?utm_src=pdf-body
https://www.benchchem.com/product/b2379521?utm_src=pdf-body
https://file.medchemexpress.com/batch_PDF/HY-15720A/H-1152-dihydrochloride-SDS-MedChemExpress.pdf
https://www.benchchem.com/product/b2379521?utm_src=pdf-body
https://www.benchchem.com/product/b2379521?utm_src=pdf-body
https://www.benchchem.com/product/b2379521?utm_src=pdf-body
https://www.benchchem.com/product/b2379521?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2379521?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

designated, labeled solid waste bag or container.

o Decontamination of Reusable Glassware:

o Rinse glassware with a suitable solvent (e.g., ethanol or isopropanol) to remove residual
H-1152 dihydrochloride.

o Collect the rinse solvent as chemical liquid waste.
o Wash the glassware with soap and water, followed by final rinses with deionized water.

o Disposal: Dispose of the solid waste bag through your institution's chemical waste stream.

Spill Management Protocol

In the event of a spill, follow these procedures:

e Evacuate and Secure: Ensure the immediate area is clear and restrict access. Ensure
adequate ventilation.[3]

o Assess the Spill: Determine the nature and extent of the spill.

o Containment: For liquid spills, prevent further spread by using an inert absorbent material
such as diatomite or universal binders.[3]

e Cleanup:
o Carefully sweep or scoop up the absorbed material or solid powder.
o Place the material into a designated chemical waste container.

e Decontamination:

o Clean the spill area and any affected equipment by scrubbing with alcohol (e.g., ethanol).

[3]
o Wipe the area with damp paper towels.

o Collect all cleaning materials as contaminated solid waste.
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» Reporting: Report the spill to your laboratory supervisor and EHS department as required by

your institution's policies.

Mandatory Visualizations
H-1152 Dihydrochloride Disposal Workflow

The following diagram illustrates the logical workflow for the proper disposal of H-1152
dihydrochloride and associated materials in a laboratory setting.
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Caption: Workflow for the disposal of H-1152 dihydrochloride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Dihydrochloride]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2379521#h-1152-dihydrochloride-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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